Cas no 1892391-56-8 (4-Bromo-2,3,5-trifluorobenzonitrile)

• Product Name: 4-Bromo-2,3,5-trifluorobenzonitrile
• CAS No: 1892391-56-8
• MF: C₇HBrF₃N
• MW: 235.988751173019
• CID: 5061130
• Update Time: 2025-06-13

4-Bromo-2,3,5-trifluorobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2,3,5-trifluorobenzonitrile

• Inchi： 1S/C7HBrF3N/c8-5-4(9)1-3(2-12)6(10)7(5)11/h1H
• InChI Key： WYBNMKDKMQAYAV-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(C#N)=C(C=1F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 214
• XLogP3: 2.6
• Topological Polar Surface Area: 23.8

Additional information on 4-Bromo-2,3,5-trifluorobenzonitrile

Introduction to 4-Bromo-2,3,5-trifluorobenzonitrile (CAS No. 1892391-56-8)

4-Bromo-2,3,5-trifluorobenzonitrile, with the chemical formula C₇H₂BrF₃N and CAS number 1892391-56-8, is a fluorinated aromatic nitrile that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound serves as a versatile intermediate in the synthesis of various biologically active molecules, particularly in the development of novel therapeutic agents. Its unique structural features, including the presence of bromine and fluorine substituents, make it a valuable building block for further functionalization and derivatization.

The bromine and fluorine atoms in 4-Bromo-2,3,5-trifluorobenzonitrile introduce distinct electronic and steric properties to the molecule. The electron-withdrawing nature of fluorine enhances the electrophilicity of the aromatic ring, facilitating nucleophilic substitution reactions. This characteristic is particularly useful in medicinal chemistry for constructing complex heterocyclic frameworks. Additionally, the bromo group provides a handle for further modifications via cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the introduction of diverse functional groups.

In recent years, 4-Bromo-2,3,5-trifluorobenzonitrile has been explored in several cutting-edge research areas. One notable application is in the development of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The fluorinated aromatic core mimics natural substrates or inhibitors, allowing for high specificity and potency. For instance, studies have demonstrated its utility in synthesizing small-molecule inhibitors targeting tyrosine kinases. The incorporation of fluorine atoms often enhances metabolic stability and binding affinity to biological targets.

Another emerging area where 4-Bromo-2,3,5-trifluorobenzonitrile finds utility is in the design of antiviral agents. The structural motif is reminiscent of several known antiviral drugs that disrupt viral replication cycles. Researchers have leveraged its reactivity to develop novel compounds that interfere with viral enzymes or inhibit host cell interactions. The fluorine substituents play a crucial role in modulating pharmacokinetic properties, such as improving oral bioavailability and reducing susceptibility to degradation by enzymatic pathways.

The agrochemical sector has also benefited from the use of 4-Bromo-2,3,5-trifluorobenzonitrile as a key intermediate. Fluorinated compounds are known for their enhanced pesticidal activity due to improved lipophilicity and resistance to metabolic breakdown. By incorporating this scaffold into pesticide molecules, chemists have developed formulations with prolonged efficacy and reduced environmental persistence. This aligns with global efforts to create sustainable agricultural practices while maintaining high crop yields.

From a synthetic chemistry perspective, 4-Bromo-2,3,5-trifluorobenzonitrile offers a rich platform for exploring new reaction methodologies. The combination of bromine and fluorine allows for sequential functionalization strategies, enabling access to structurally diverse libraries of compounds. Advanced techniques such as transition-metal-catalyzed reactions have been employed to introduce additional substituents at specific positions on the aromatic ring. These methodologies are essential for optimizing drug-like properties like solubility, permeability, and toxicity profiles.

The pharmaceutical industry continues to invest heavily in fluorinated heterocycles due to their proven success in drug development. 4-Bromo-2,3,5-trifluorobenzonitrile exemplifies this trend by serving as a precursor for numerous lead compounds entering clinical trials. Its structural versatility allows medicinal chemists to fine-tune molecular properties through strategic modifications. For example, replacing one or more fluorine atoms with other halogens or alkyl groups can significantly alter pharmacological activity without compromising core functionality.

In conclusion,4-Bromo-2,3,5-trifluorobenzonitrile (CAS No. 1892391-56-8) is a multifaceted compound with broad applications across multiple industries. Its unique structural features make it an indispensable tool for synthetic chemists working on pharmaceuticals and agrochemicals alike. As research progresses,fluorinated benzonitriles like this one will continue to play a pivotal role in discovering next-generation therapeutics that address unmet medical needs worldwide.